Cas no 859525-60-3 (1-(Propylsulfonyl)piperazine HCl)

1-(Propylsulfonyl)piperazine HCl is a sulfonamide derivative featuring a piperazine core functionalized with a propylsulfonyl group, available as its hydrochloride salt. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The propylsulfonyl moiety enhances solubility and may influence binding affinity in target interactions. Its hydrochloride form ensures improved stability and handling properties. The structural features of this compound make it suitable for applications in drug discovery, particularly in the development of CNS-targeting agents or enzyme inhibitors. It is typically characterized by high purity and consistent batch-to-batch reproducibility.
1-(Propylsulfonyl)piperazine HCl structure
859525-60-3 structure
Product Name:1-(Propylsulfonyl)piperazine HCl
CAS No:859525-60-3
MF:C7H17ClN2O2S
MW:228.740079641342
MDL:MFCD29913598
CID:4657570
Update Time:2025-10-29

1-(Propylsulfonyl)piperazine HCl Chemical and Physical Properties

Names and Identifiers

    • 1-(Propylsulfonyl)piperazine HCl
    • 1-(propylsulfonyl)piperazine hydrochloride
    • 1-(Propane-1-sulfonyl)piperazine hydrochloride
    • MDL: MFCD29913598
    • Inchi: 1S/C7H16N2O2S.ClH/c1-2-7-12(10,11)9-5-3-8-4-6-9;/h8H,2-7H2,1H3;1H
    • InChI Key: GOWQKJWAYVDSLF-UHFFFAOYSA-N
    • SMILES: S(N1CCNCC1)(=O)(=O)CCC.Cl

Computed Properties

  • Exact Mass: 228.07
  • Monoisotopic Mass: 228.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.8A^2

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Additional information on 1-(Propylsulfonyl)piperazine HCl

Comprehensive Overview of 1-(Propylsulfonyl)piperazine HCl (CAS No. 859525-60-3): Properties, Applications, and Industry Insights

1-(Propylsulfonyl)piperazine HCl (CAS No. 859525-60-3) is a specialized sulfonyl-substituted piperazine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its propylsulfonyl functional group, exhibits unique physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure combines a piperazine core with a sulfonyl linker, enhancing its versatility in drug design and material science applications.

The growing interest in 1-(Propylsulfonyl)piperazine HCl aligns with the surge in demand for high-purity chemical intermediates in the pharmaceutical industry. Researchers frequently search for terms like "piperazine derivatives in drug discovery" or "sulfonyl compounds in medicinal chemistry," reflecting its relevance in modern therapeutics. This compound’s HCl salt form improves solubility, a critical factor for bioavailability optimization—a hot topic in preclinical development discussions.

From a synthetic perspective, CAS No. 859525-60-3 serves as a building block for heterocyclic compounds, particularly in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Recent publications highlight its utility in structure-activity relationship (SAR) studies, where the propylsulfonyl moiety contributes to binding affinity adjustments. These applications resonate with trending queries such as "role of sulfonamides in targeted therapy" and "piperazine-based drug design strategies."

Quality control of 1-(Propylsulfonyl)piperazine HCl involves rigorous HPLC and NMR validation, addressing the pharmaceutical industry’s emphasis on impurity profiling. Analytical chemists often investigate "spectroscopic characterization of sulfonyl piperazines" or "stability testing of HCl salts," underscoring the compound’s technical significance. Its storage typically requires controlled environments to maintain stability, a consideration shared by many nitrogen-containing heterocycles.

Beyond pharmaceuticals, this compound finds niche applications in agrochemical research and material science. The sulfonyl group’s electron-withdrawing properties make it useful in designing functional polymers, aligning with searches for "sulfonated materials for ion exchange membranes." Such interdisciplinary relevance positions CAS No. 859525-60-3 as a compound of interest in green chemistry initiatives and sustainable synthesis debates.

Regulatory compliance for 1-(Propylsulfonyl)piperazine HCl follows standard REACH and ICH guidelines, with safety data emphasizing proper laboratory handling protocols. Frequently asked questions like "sulfonyl piperazine toxicity profiles" or "scaling up piperazine derivatives" reflect user concerns about its practical deployment. Manufacturers prioritize cGMP synthesis to meet the exacting standards of clinical trial material production.

In summary, 1-(Propylsulfonyl)piperazine HCl (CAS No. 859525-60-3) represents a multifunctional chemical entity bridging drug development and advanced material engineering. Its structure-property relationships continue to inspire innovations, as evidenced by its prominence in scholarly literature and patent filings. For researchers exploring "next-generation sulfonamide therapeutics" or "piperazine scaffold optimization," this compound offers a compelling case study in molecular design and application diversity.

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